![molecular formula C17H21ClFNO B5418851 N-(3-ethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrochloride](/img/structure/B5418851.png)
N-(3-ethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrochloride
Overview
Description
N-(3-ethoxybenzyl)-2-(4-fluorophenyl)ethanamine hydrochloride, commonly known as FLEA, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive drug that has been used in scientific research for its potential therapeutic benefits.
Mechanism of Action
FLEA acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This means that it increases the levels of serotonin in the brain, which can lead to an improvement in mood and a reduction in anxiety. It also activates the 5-HT1A receptor, which can enhance cognitive function and memory.
Biochemical and Physiological Effects
FLEA has been shown to have a range of biochemical and physiological effects. It increases the levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to an improvement in mood and a reduction in anxiety. It also enhances cognitive function and memory by activating the 5-HT1A receptor. FLEA has been found to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
FLEA has several advantages as a research tool. It is relatively easy to synthesize, and its effects on the brain have been well-studied in animal models. However, FLEA also has several limitations. Its effects on humans are not well-understood, and it may have potential side effects that have not yet been identified. Additionally, its psychoactive properties may make it difficult to use in clinical research.
Future Directions
There are several potential future directions for research on FLEA. One area of interest is its potential use in treating addiction, particularly to opioids and stimulants. Another area of interest is its potential use in enhancing cognitive function and memory in healthy individuals. Additionally, further research is needed to understand the potential side effects of FLEA and its long-term effects on the brain. Overall, FLEA has the potential to be a valuable research tool in the field of neuroscience, but further research is needed to fully understand its effects and potential therapeutic benefits.
Scientific Research Applications
FLEA has been used in scientific research for its potential therapeutic benefits in treating various mental health disorders such as depression, anxiety, and addiction. It has also been studied for its potential use in enhancing cognitive function and memory.
properties
IUPAC Name |
N-[(3-ethoxyphenyl)methyl]-2-(4-fluorophenyl)ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FNO.ClH/c1-2-20-17-5-3-4-15(12-17)13-19-11-10-14-6-8-16(18)9-7-14;/h3-9,12,19H,2,10-11,13H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNBFABCADFNFRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)CNCCC2=CC=C(C=C2)F.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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